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Compound of Interest

Compound Name: cis-1-Bromo-2-ethoxyethylene

CAS No.: 23521-49-5

Cat. No.: B1276487

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed structural analysis of cis-2-ethoxyvinyl bromide, also

known as (Z)-1-bromo-2-ethoxyethene. The document outlines the fundamental

physicochemical properties and offers an in-depth discussion of the expected spectroscopic

characteristics based on Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS). While specific experimental data for this compound is not readily

available in public literature, this guide constructs a theoretical framework for its structural

elucidation based on established principles and data from analogous compounds. Detailed,

generalized experimental protocols for its synthesis and spectroscopic analysis are provided to

guide researchers in their laboratory work.

Introduction
Cis-2-ethoxyvinyl bromide (CAS No. 23521-49-5) is a halogenated vinyl ether with the

molecular formula C4H7BrO and a molecular weight of 151.00 g/mol .[1][2] Its structure,

featuring a cis-configured double bond substituted with an ethoxy group and a bromine atom,
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makes it a potentially valuable synthon in organic chemistry. Substituted vinyl ethers, in

general, have been explored for their biological activities, including as potential anticancer

agents that target tubulin.[3] However, to date, no specific signaling pathways involving cis-2-

ethoxyvinyl bromide have been reported in the scientific literature. This guide focuses on the

foundational structural analysis of the molecule, which is a prerequisite for any further

investigation into its chemical reactivity and biological applications.

Structural Elucidation
The structural analysis of cis-2-ethoxyvinyl bromide relies on a combination of spectroscopic

techniques to probe its molecular framework.

Chemical Structure
The fundamental structure of cis-2-ethoxyvinyl bromide is depicted below. The "cis" or "(Z)"

configuration indicates that the bromine atom and the ethoxy group are on the same side of the

carbon-carbon double bond.
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Caption: Chemical structure of cis-2-Ethoxyvinyl bromide.

Spectroscopic Analysis
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The ¹H NMR spectrum of cis-2-ethoxyvinyl bromide is expected to exhibit distinct signals

corresponding to the different proton environments in the molecule. The vinyl protons are

expected to appear as doublets due to coupling with each other. The ethoxy group protons will

present as a quartet and a triplet.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available Doublet ~6-14 (cis coupling)
Vinyl H (adjacent to

O)

Data not available Doublet ~6-14 (cis coupling)
Vinyl H (adjacent to

Br)

Data not available Quartet ~7 -O-CH₂-CH₃

Data not available Triplet ~7 -O-CH₂-CH₃

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Four

distinct signals are expected, corresponding to the two vinyl carbons, the methylene carbon,

and the methyl carbon of the ethoxy group. A known spectrum was acquired on a Bruker AM-

500 instrument.[1]

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm) Assignment

Data not available Vinyl C (adjacent to O)

Data not available Vinyl C (adjacent to Br)

Data not available -O-CH₂-CH₃

Data not available -O-CH₂-CH₃

The IR spectrum is used to identify the functional groups present in the molecule. Key

absorption bands are expected for the C=C double bond, C-O ether linkage, and C-Br bond.
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Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium =C-H stretch

~2980-2850 Medium-Strong C-H stretch (alkyl)

~1650-1600 Medium C=C stretch (cis)

~1250-1000 Strong C-O stretch (ether)

~700-500 Medium-Strong C-Br stretch

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The presence of bromine, with its two isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1

ratio, will result in characteristic M and M+2 isotopic peaks of similar intensity for the molecular

ion and any bromine-containing fragments. GC-MS data for a related compound suggests

prominent peaks at m/z 122 and 124.[4]

Table 4: Predicted Mass Spectrometry Fragmentation Data

m/z Relative Abundance (%) Proposed Fragment

150/152 Data not available [C₄H₇BrO]⁺ (Molecular Ion)

122/124 Data not available [M - C₂H₅]⁺ or [M - CH₂=CH₂]⁺

71 Data not available [M - Br]⁺

45 Data not available [C₂H₅O]⁺

29 Data not available [C₂H₅]⁺

Experimental Protocols
While specific, detailed experimental protocols for cis-2-ethoxyvinyl bromide are not available in

the reviewed literature, the following sections provide generalized procedures based on

standard laboratory practices for the synthesis and analysis of similar compounds.
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Synthesis of cis-2-Ethoxyvinyl Bromide
A reported synthesis of cis-1-bromo-2-ethoxyethylene involves the reaction of ethyl vinyl

ether with bromine, with a reported yield of 81%. The following is a generalized protocol.

Start: Ethyl Vinyl Ether
+ Bromine in Inert Solvent

Reaction at Low Temperature
(e.g., 0°C to rt)

Aqueous Workup
(e.g., NaHCO₃ wash)

Extraction with
Organic Solvent

Drying of Organic Layer
(e.g., MgSO₄)

Purification by
Distillation

End: cis-2-Ethoxyvinyl Bromide

Click to download full resolution via product page

Caption: General workflow for the synthesis of cis-2-Ethoxyvinyl bromide.

Procedure:
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In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl

vinyl ether in a suitable inert solvent (e.g., dichloromethane or diethyl ether).

Cool the solution in an ice bath.

Slowly add a solution of bromine in the same solvent dropwise with stirring.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC or GC).

Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer, and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation to obtain cis-2-ethoxyvinyl bromide.

Spectroscopic Analysis Protocols
Sample Preparation:

Dissolve ~10-20 mg in
~0.7 mL CDCl₃ with TMS

Data Acquisition:
Acquire ¹H and ¹³C spectra

on a 400-500 MHz spectrometer

Data Processing:
Fourier transform, phase correction,

and baseline correction

Spectral Analysis:
Peak integration, chemical shift assignment,

and coupling constant determination
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Click to download full resolution via product page

Caption: General workflow for NMR analysis.

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of purified cis-2-ethoxyvinyl bromide

in about 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an

internal standard.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 or 500 MHz NMR spectrometer.

Data Processing: Process the raw data using appropriate software, including Fourier

transformation, phase correction, and baseline correction.

Analysis: Determine chemical shifts relative to TMS, integrate peak areas, and measure

coupling constants.

Procedure:

Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium

bromide (KBr) plates.

Data Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands and assign them to the corresponding

functional groups.
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Sample Introduction:
Inject a dilute solution into a

GC-MS system

Ionization:
Electron Impact (EI) at 70 eV

Mass Analysis:
Separate ions based on m/z ratio

Detection and Spectrum Generation

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis.

Procedure:

Sample Preparation: Prepare a dilute solution of cis-2-ethoxyvinyl bromide in a volatile

organic solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with

an electron ionization (EI) source.

Data Acquisition: Inject the sample into the GC to separate it from any impurities. The eluent

is then introduced into the mass spectrometer. Acquire the mass spectrum, typically over a

mass range of m/z 10-200.

Analysis: Identify the molecular ion peak and major fragment ions. Analyze the isotopic

pattern to confirm the presence of bromine.

Conclusion
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This technical guide has provided a comprehensive overview of the structural analysis of cis-2-

ethoxyvinyl bromide. While a complete set of experimentally determined quantitative data is not

currently available in the public domain, this document has outlined the expected spectroscopic

characteristics based on established chemical principles. The provided generalized

experimental protocols for synthesis and analysis serve as a valuable resource for researchers

aiming to work with this compound. Further experimental work is required to fully characterize

cis-2-ethoxyvinyl bromide and to explore its potential applications in organic synthesis and

medicinal chemistry. Notably, there is no information available regarding any signaling

pathways in which this molecule may be involved, representing a significant area for future

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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